Cas no 2228680-64-4 (2-methoxy-3-(trifluoromethyl)benzene-1-carbothioamide)

• Product Name: 2-methoxy-3-(trifluoromethyl)benzene-1-carbothioamide
• CAS No: 2228680-64-4
• MF: C₉H₈F₃NOS
• MW: 235.226131439209
• CID: 6082846
• PubChem ID: 165632940
• Update Time: 2025-11-06

2-methoxy-3-(trifluoromethyl)benzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-(trifluoromethyl)benzene-1-carbothioamide
• 2228680-64-4
• EN300-1942554

• Inchi： 1S/C9H8F3NOS/c1-14-7-5(8(13)15)3-2-4-6(7)9(10,11)12/h2-4H,1H3,(H2,13,15)
• InChI Key： LDTVZWANUXHXTB-UHFFFAOYSA-N
• SMILES： S=C(C1=CC=CC(C(F)(F)F)=C1OC)N

Computed Properties

• Exact Mass: 235.02786954g/mol
• Monoisotopic Mass: 235.02786954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.3Ų

Additional information on 2-methoxy-3-(trifluoromethyl)benzene-1-carbothioamide

Introduction to 2-methoxy-3-(trifluoromethyl)benzene-1-carbothioamide (CAS No. 2228680-64-4)

2-methoxy-3-(trifluoromethyl)benzene-1-carbothioamide, identified by the CAS number 2228680-64-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound belongs to the class of benzene derivatives, featuring both a methoxy group and a trifluoromethyl substituent, which contribute to its distinct chemical reactivity and potential biological activity. The presence of a carbothioamide functional group further enhances its utility as a synthetic intermediate in the development of novel molecules.

The structural features of 2-methoxy-3-(trifluoromethyl)benzene-1-carbothioamide make it a versatile building block for further chemical modifications. The methoxy group (–OCH₃) introduces polarity and hydrogen bonding capabilities, while the trifluoromethyl group (–CF₃) enhances lipophilicity and metabolic stability, which are critical factors in drug design. The carbothioamide moiety (–C(=S)NH₂) provides a reactive site for further functionalization, enabling the synthesis of more complex structures. These characteristics have positioned this compound as a valuable asset in the quest for innovative therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of benzene derivatives with tailored substituents. The combination of electronic and steric effects arising from the methoxy and trifluoromethyl groups can modulate the binding affinity of the compound to biological targets. Preliminary studies have suggested that derivatives of 2-methoxy-3-(trifluoromethyl)benzene-1-carbothioamide may exhibit properties relevant to anti-inflammatory, antimicrobial, and anticancer applications. These findings are particularly exciting given the increasing demand for structurally diverse compounds that can overcome resistance mechanisms associated with existing therapeutics.

The synthesis of 2-methoxy-3-(trifluoromethyl)benzene-1-carbothioamide involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps typically include halogenation of a precursor benzene ring followed by selective substitution with methoxy and trifluoromethyl groups. The introduction of the carbothioamide functionality is often achieved through thiolation reactions or nucleophilic addition to appropriate electrophiles. Advances in catalytic methods have further streamlined these processes, making large-scale production more feasible for research and industrial applications.

The pharmaceutical industry has been particularly keen on exploring fluorinated aromatic compounds due to their improved pharmacokinetic profiles. The trifluoromethyl group, in particular, is known to enhance binding interactions with biological receptors by increasing lipophilicity and reducing metabolic degradation. This property has been leveraged in the development of several FDA-approved drugs, where fluorinated analogs have demonstrated superior efficacy compared to their non-fluorinated counterparts. 2-methoxy-3-(trifluoromethyl)benzene-1-carbothioamide represents an early-stage candidate that could serve as a scaffold for such next-generation therapeutics.

From an agrochemical perspective, benzene derivatives with specific substituents are also being evaluated for their potential as pesticides or herbicides. The structural complexity of 2-methoxy-3-(trifluoromethyl)benzene-1-carbothioamide suggests that it may interfere with essential biological pathways in pests while maintaining low toxicity to non-target organisms. Research is ongoing to identify optimal analogs that balance efficacy with environmental safety, aligning with global efforts to develop sustainable agricultural solutions.

The role of computational chemistry in designing and optimizing molecules like 2-methoxy-3-(trifluoromethyl)benzene-1-carbothioamide cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities, metabolic stability, and other critical properties before experimental synthesis is undertaken. This approach not only accelerates the drug discovery process but also reduces costs associated with trial-and-error experimentation. By integrating experimental data with computational insights, scientists can refine their strategies for developing novel compounds with desired characteristics.

In conclusion, 2-methoxy-3-(trifluoromethyl)benzene-1-carbothioamide (CAS No. 2228680-64-4) is a promising compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse functionalization pathways, making it a valuable intermediate for synthesizing biologically active molecules. As research continues to uncover new therapeutic targets and sustainable agricultural needs, compounds like this are poised to play a crucial role in addressing global health and environmental challenges.